Cas no 3726-13-4 (1-Benzothiophene;2,4,6-trinitrophenol)

• Product Name: 1-Benzothiophene;2,4,6-trinitrophenol
• CAS No: 3726-13-4
• MF: C₁₄H₉N₃O₇S
• MW: 363.302161931992
• CID: 2824500
• PubChem ID: 71359507
• Update Time: 2025-04-21

1-Benzothiophene;2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

• 3726-13-4
• DTXSID90783355
• 2,4,6-Trinitrophenol--1-benzothiophene (1/1)
• 1-Benzothiophene;2,4,6-trinitrophenol

• Inchi： 1S/C8H6S.C6H3N3O7/c1-2-4-8-7(3-1)5-6-9-8;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-6H;1-2,10H
• InChI Key： SBBGYQKUAJHHSG-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=CC1=2.OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 363.01612081Da
• Monoisotopic Mass: 363.01612081Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186Ų